Cas no 13332-24-6 (Benzene, 1-bromo-2,4,5-trifluoro-3-methoxy-)

• Product Name: Benzene, 1-bromo-2,4,5-trifluoro-3-methoxy-
• CAS No: 13332-24-6
• MF: C₇H₄BrF₃O
• MW: 241.005271911621
• MDL: MFCD25958094
• CID: 1232828
• PubChem ID: 14096369
• Update Time: 2025-05-19

Benzene, 1-bromo-2,4,5-trifluoro-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2,4,5-trifluoro-3-methoxy-
• 1-bromo-2,4,5-trifluoro-3-methoxybenzene
• MFCD25958094
• SY323269
• 1-bromo-2,4,5-trifluoro-3-methoxy-benzene
• PS-18741
• 3-Bromo-2,5,6-trifluoroanisole
• 13332-24-6
• SCHEMBL9377977
• F89377
• DTXSID00555848

• MDL： MFCD25958094
• Inchi： 1S/C7H4BrF3O/c1-12-7-5(10)3(8)2-4(9)6(7)11/h2H,1H3
• InChI Key： HGGCPIZPGZOQEV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1F)OC)F)F

Computed Properties

• Exact Mass: 239.93976g/mol
• Monoisotopic Mass: 239.93976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzene, 1-bromo-2,4,5-trifluoro-3-methoxy-

Comprehensive Analysis of Benzene, 1-bromo-2,4,5-trifluoro-3-methoxy- (CAS No. 13332-24-6)

Benzene, 1-bromo-2,4,5-trifluoro-3-methoxy- (CAS No. 13332-24-6) is a halogenated aromatic compound with significant applications in organic synthesis and material science. This compound, characterized by its unique bromo, trifluoro, and methoxy functional groups, has garnered attention for its versatility in pharmaceutical intermediates and agrochemical formulations. Researchers and industry professionals frequently search for its synthesis methods, spectroscopic properties, and reactivity patterns, making it a subject of ongoing scientific exploration.

The molecular structure of 1-bromo-2,4,5-trifluoro-3-methoxybenzene features a benzene ring substituted with electron-withdrawing (trifluoro and bromo) and electron-donating (methoxy) groups, creating a polarized electronic environment. This duality enhances its utility in cross-coupling reactions, a topic trending in green chemistry discussions. Recent studies highlight its role in Suzuki-Miyaura couplings, where it serves as a key building block for biaryl compounds used in OLED materials and liquid crystals.

Environmental and sustainability-focused applications of CAS 13332-24-6 are gaining traction. With the rise of bio-based solvents and catalytic processes, this compound's potential in low-waste synthesis aligns with the circular economy paradigm. Analytical techniques like GC-MS and NMR are commonly employed to verify its purity, a frequent query among quality control specialists. Its thermal stability (up to 200°C) also makes it suitable for high-temperature applications in polymer engineering.

In the pharmaceutical sector, derivatives of 1-bromo-2,4,5-trifluoro-3-methoxybenzene are investigated for drug discovery, particularly in fluorinated APIs (Active Pharmaceutical Ingredients). The meta-substitution pattern of its functional groups influences binding affinity in target molecules, a hot topic in medicinal chemistry forums. Patent databases reveal its use in kinase inhibitors and antiviral agents, addressing current demands for targeted therapies.

From a commercial perspective, CAS 13332-24-6 is supplied with varying purity grades (98% to 99.9%), with HPLC-grade material being critical for sensitive applications. Storage recommendations typically emphasize moisture-sensitive handling due to potential hydrolysis of the bromo moiety. Regulatory compliance with REACH and GHS classifications is another frequently searched aspect, reflecting industry emphasis on safe handling protocols.

Emerging research explores the compound's photophysical properties for optoelectronic devices, capitalizing on the fluorine effect to tune electronic band gaps. Such applications resonate with the growing flexible electronics market. Additionally, its metabolite profiling in biological systems is a niche area connecting to environmental fate studies, addressing concerns about persistent organic pollutants (POPs).

In summary, Benzene, 1-bromo-2,4,5-trifluoro-3-methoxy- represents a multifaceted compound bridging academic research and industrial innovation. Its structural features enable diverse chemical transformations, while contemporary focus on sustainable chemistry and advanced materials continues to expand its relevance across scientific disciplines.